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Compound of Interest

Compound Name: Curium-244

Cat. No.: B1199346

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Curium-244 (Cm-244), a potent alpha-emitting radionuclide. This guide is intended for
researchers, scientists, and drug development professionals to ensure the safe handling and
disposal of Cm-244 waste in a laboratory setting, in compliance with regulatory standards. By
adhering to these procedures, laboratories can minimize exposure risks and ensure
environmental protection.

Immediate Safety and Hazard Profile

Curium-244 is a highly radioactive material that presents a significant health hazard primarily
through internal exposure via inhalation or ingestion.[1] It is a strong alpha emitter and decays
to Plutonium-240, which is also an alpha emitter.[1] While the external radiation dose from Cm-
244 is less significant, appropriate precautions must be taken to prevent contamination.
lonizing radiation from Cm-244 is a known carcinogen.[1]

Key Hazards:
« Radiological Toxicity: High-energy alpha particles pose a severe risk if internalized.

» Contamination: Alpha particles have a short range, making surface contamination a primary
concern.
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e Chemical Hazards: Curium-244 is often handled in a nitric acid solution, which is corrosive.

[1]

In the event of a spill or suspected contamination, immediately notify the facility's Radiation
Safety Officer (RSO) and follow established emergency protocols.[1]

Quantitative Data for Curium-244 Disposal Planning

The following table summarizes key quantitative data relevant to the handling and disposal of
Curium-244. This information is critical for waste characterization, transportation, and
regulatory compliance.

Parameter Value Regulation/Source
Half-Life 18.11 years NNDC
Primary Decay Mode Alpha NNDC
Annual Limit on Intake (ALI) - ) )

) 0.01 pCi (370 Bq) 10 CFR 20 Appendix B[1]
Inhalation
Annual Limit on Intake (ALI) - ) )

) 1.0 uCi (37 kBq) 10 CFR 20 Appendix B[1]
Ingestion
Quantity Requiring Labeling 0.001 uCi 10 CFR 20 Appendix C
Category 2 Quantity Threshold 0.5 TBq (13.5 Ci) 10 CFR Part 37 Appendix A
Category 1 Quantity Threshold 50 TBq (1,350 Ci) 10 CFR Part 37 Appendix A
Emergency Plan Consideration )

4 Ci 10 CFR 30.72 Schedule C

Quantity

Step-by-Step Disposal Procedures for Curium-244
Waste

The following procedures provide a step-by-step guide for the safe disposal of Cm-244 waste
generated in a laboratory setting. These procedures should be adapted to comply with your
institution's specific Radiation Safety Plan and all applicable federal, state, and local
regulations.
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Waste Segregation and Characterization

Proper segregation at the point of generation is crucial for safe and compliant disposal.
e Segregate by Physical Form: Separate solid, liquid, and sharp waste streams.[2][3]

o Segregate by Radionuclide: Do not mix Cm-244 waste with other radioactive materials
unless explicitly permitted by the RSO.[2][3]

» Avoid Mixed Waste: Whenever possible, avoid mixing radioactive waste with hazardous
chemical waste. If mixed waste is generated, it requires special handling and disposal
procedures.[2]

o Characterize the Waste: The activity of Cm-244 in the waste must be estimated or
measured. This is critical for labeling, placarding, and selecting the correct disposal pathway.

Waste Packaging and Labeling

All Curium-244 waste must be packaged and labeled in accordance with regulatory
requirements.

» Use Approved Containers: Utilize containers approved by your institution's RSO for
radioactive waste. These are typically rigid, leak-proof, and appropriately shielded.

e Labeling:
o Affix a "Caution, Radioactive Material" label to all waste containers.[3]

o Include the radionuclide (Curium-244), the estimated activity, the date, and the generating
laboratory's information.[3][4]

o For mixed waste, also include hazardous waste labels.

On-site Storage

Temporary on-site storage of Cm-244 waste must be in a designhated and secure area.

o Designated Storage Area: Store waste in a secure, ventilated area with restricted access.[3]
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» Shielding: Use appropriate shielding to keep radiation exposure to personnel "As Low As
Reasonably Achievable” (ALARA).

 Inventory: Maintain a detailed inventory of all stored radioactive waste.

Transportation and Final Disposal

Transportation of Cm-244 waste is regulated by the Department of Transportation (DOT) and
the Nuclear Regulatory Commission (NRC).

Packaging for Transport: Waste must be packaged in DOT-approved containers for
transport.

Manifesting: A radioactive waste manifest must be completed for all off-site shipments.

Authorized Transporter: Use only a licensed radioactive waste transporter for off-site
disposal.

Final Disposal: The final disposal of Cm-244 waste will be at a licensed low-level radioactive
waste (LLRW) disposal facility.

Experimental Protocol: Waste Characterization via
Neutron Interrogation

For larger quantities of Cm-244 waste, particularly in solid matrices, passive neutron
measurement is a common non-destructive assay technique for characterization. This method
is effective because Cm-244 has a significant spontaneous fission neutron emission rate.

Methodology:

 Instrumentation: A neutron coincidence counter, typically consisting of Helium-3 (3He)
proportional counters embedded in a polyethylene moderator, is used.

e Passive Measurement: The waste drum is placed inside the measurement cavity. The
system is operated in passive mode, meaning no external neutron source is used.
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» Data Acquisition: The 3He detectors measure the total neutron emission from the waste
drum. Coincidence counting logic is used to distinguish neutrons originating from the same
fission event from random background neutrons.

o Data Analysis: The measured spontaneous fission rate is directly proportional to the mass of
Cm-244 present in the waste. The system is calibrated using known Cm-244 standards to

establish this relationship.

« |sotopic Correction: If other spontaneously fissioning nuclides are present (e.g., Plutonium-
240), their contributions to the neutron signal must be accounted for, often through gamma
spectrometry to determine isotopic ratios.

Logical Workflow for Curium-244 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Curium-244 waste from a laboratory.
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Curium-244 Waste Disposal Workflow

This guide provides a framework for the safe and compliant disposal of Curium-244 waste. It is
imperative that all personnel handling this material receive specific training on the hazards and
procedures outlined herein and consult with their institution's Radiation Safety Officer for any
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1199346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-body
https://www.benchchem.com/product/b1199346?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. tsapps.nist.gov [tsapps.nist.gov]

o 2. Radioactive Waste Management SOP | Environmental Health & Safety [ehs.missouri.edu]
e 3. queensu.ca [queensu.ca]

e 4. cdn.csu.edu.au [cdn.csu.edu.au]

 To cite this document: BenchChem. [Proper Disposal of Curium-244: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199346#curium-244-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://tsapps.nist.gov/srmext/msds/4320b-MSDS.pdf
https://ehs.missouri.edu/program-areas/radiation-safety/radiation-safety-standard-operating-procedures/radioactive-waste-management-sop
https://www.queensu.ca/risk/sites/rsswww/files/uploaded_files/EHS/Radiation%20Safety/SOP-Radiation-06-%20Standard%20Operating%20Procedure%20-%20Disposal%20of%20Radioactive%20Waste.docx
https://cdn.csu.edu.au/__data/assets/pdf_file/0004/4319230/SOP-7.1-Storage-and-Disposal-of-Radioactive-Waste.pdf
https://www.benchchem.com/product/b1199346#curium-244-proper-disposal-procedures
https://www.benchchem.com/product/b1199346#curium-244-proper-disposal-procedures
https://www.benchchem.com/product/b1199346#curium-244-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

